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Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118

Essential Safety and Handling of [1-
13Cgal]Lactose Monohydrate

For researchers, scientists, and drug development professionals, the safe handling of chemical
compounds is paramount. This document provides immediate safety, operational, and disposal
guidance for [1-13Cgal]Lactose Monohydrate, a stable isotope-labeled sugar used as a
tracer and internal standard in various analytical studies. While generally considered to have
low hazardous potential, adherence to standard laboratory safety protocols is essential to
minimize any risk of exposure and ensure experimental integrity.

Personal Protective Equipment (PPE) and
Engineering Controls

The primary routes of potential exposure to [1-13Cgal]Lactose Monohydrate in a laboratory
setting are inhalation of dust particles and skin or eye contact. Therefore, a combination of
personal protective equipment and engineering controls is recommended.

Engineering Controls:

o Ventilation: Use only in a well-ventilated area. For procedures that may generate dust, a
fume hood is recommended.

Personal Protective Equipment:
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o Eye Protection: Safety glasses with side shields or goggles are mandatory to prevent eye
contact with dust particles.

» Hand Protection: Wear protective gloves, such as nitrile gloves, to prevent skin contact.
Change gloves frequently, especially if they become contaminated.

» Respiratory Protection: In situations where dust is generated and ventilation is inadequate, a
NIOSH-approved particulate respirator should be used.

» Skin and Body Protection: A laboratory coat should be worn to protect clothing and skin.

Hazard Identification and Precautionary Measures

While lactose monohydrate is generally not classified as a hazardous substance, some
suppliers of the isotopically labeled form recommend caution. The following table summarizes
the potential hazards and corresponding precautionary statements for a closely related
compound, [1-13Cglc]Lactose monohydrate, which serves as a conservative guide.
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. . Hazard Precautionary
Hazard Class Pictogram Signal Word
Statement Statement

P264: Wash
hands thoroughly
after
handling.P270:
Do not eat, drink
or smoke when
using this

Acute toxicity, ) H302: Harmful if product.P301+P

GHSO07 Warning

oral (Category 4) swallowed 312 IF
SWALLOWED:
Call a POISON
CENTER or
doctor/physician
if you feel
unwell.P330:

Rinse mouth.

Skin GHSO07 Warning H315: Causes P280: Wear

corrosion/irritatio skin irritation protective

n (Category 2) gloves/protective
clothing/eye
protection/face
protection.P302+
P352: IF ON
SKIN: Wash with
plenty of soap
and
water.P332+P31
3: If skin irritation
occurs: Get
medical
advice/attention.
P362: Take off
contaminated

clothing and
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wash before

reuse.

P305+P351+P33
8: IF IN EYES:
Rinse cautiously
with water for

several minutes.

Serious eye Remove contact
H319: Causes .
damage/eye ) ) lenses, if present
o GHSO07 Warning serious eye
irritation S and easy to do.
irritation _
(Category 2A) Continue
rinsing.P337+P3
13: If eye
irritation persists:
Get medical
advice/attention.
P261: Avoid
breathing
dust/fume/gas/mi
st/vapors/spray.P
271: Use only
outdoors or in a
» well-ventilated
Specific target
. area.P304+P340
organ toxicity,
. H335: May . IF INHALED:
single exposure; ) ) o
_ GHSO07 Warning cause respiratory  Remove victim to
Respiratory tract o ]
L irritation fresh air and
irritation ]
keep atrestin a
(Category 3)

position
comfortable for
breathing.P312:
Call a POISON
CENTER or
doctor/physician

if you feel unwell.
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Data is based on the Safety Data Sheet for [1-13Cglc]Lactose monohydrate, a closely related
compound[1].

Operational Plans

Handling:

Avoid generating dust.

Ensure adequate ventilation.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
Storage:
» Store in a tightly closed container in a dry and well-ventilated place.

 Recommended storage is at room temperature in the continental US, but this may vary
elsewhere[2][3].

Disposal Plan

[1-13Cgal]Lactose Monohydrate is a stable isotope-labeled compound and is not radioactive.
Therefore, its disposal does not require special radiological precautions[4][5]. The waste should
be handled as non-hazardous chemical waste and disposed of in accordance with local, state,
and federal regulations. It is important not to mix it with general laboratory waste[4].
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Personal Protective Equipment (PPE) Selection Workflow for [1-13Cgal]Lactose Monohydrate

-

é Hazard Assessment

Handling [1-13Cgal]Lactose Monohydrate

Potential for Dust Generation?

\

J

/

Wear Nitrile Gloves

Wear Lab Coat

Wear Safety Goggles

Use in Well-Ventilated Area

Use Fume Hood

Consider Particulate RespiratoD

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling [1-13Cgal]Lactose Monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12378118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

